N-methyl-2-(1H-pyrazol-4-yl)ethanamine synthesis and characterization
N-methyl-2-(1H-pyrazol-4-yl)ethanamine synthesis and characterization
An In-depth Technical Guide to the Synthesis and Characterization of N-methyl-2-(1H-pyrazol-4-yl)ethanamine
Introduction
N-methyl-2-(1H-pyrazol-4-yl)ethanamine is a heterocyclic amine that holds significant interest for researchers in medicinal chemistry and drug development. The pyrazole nucleus is a well-established pharmacophore found in numerous FDA-approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties[1][2][3]. The N-methyl-ethanamine side chain at the 4-position makes this molecule a structural analog of histamine, suggesting potential applications in modulating histamine receptor activity or serving as a versatile building block for more complex bioactive molecules.
This guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of N-methyl-2-(1H-pyrazol-4-yl)ethanamine. As a senior application scientist, the focus is not merely on the procedural steps but on the underlying scientific rationale, ensuring that each protocol is a self-validating system. We will explore a robust synthetic strategy, detail step-by-step experimental protocols, and outline a suite of analytical techniques required to confirm the structure, purity, and identity of the target compound.
Section 1: Synthetic Strategy and Retrosynthetic Analysis
The design of a synthetic route must prioritize efficiency, scalability, and the use of readily available starting materials. A retrosynthetic analysis of the target molecule reveals several potential pathways. The most logical disconnection is at the C-N bond of the secondary amine, suggesting a reductive amination approach, a cornerstone reaction in pharmaceutical synthesis due to its reliability and broad applicability[4]. This strategy involves the reaction of a carbonyl compound with a primary amine to form an intermediate imine, which is then reduced in situ to the target amine.
Our chosen strategy hinges on the reductive amination of pyrazole-4-acetaldehyde with methylamine. This approach is highly convergent and avoids the challenges associated with direct N-methylation of 2-(1H-pyrazol-4-yl)ethanamine, such as over-alkylation or competing methylation on the pyrazole ring's nitrogen atoms[5][6].
Caption: Retrosynthetic pathway for the target molecule.
Section 2: Synthesis Protocol: A Two-Step Approach
This synthesis is designed as a two-step process starting from the commercially available 1H-pyrazole-4-carbaldehyde. The first step extends the carbon chain, and the second step performs the key reductive amination.
Step 1: Synthesis of 4-(2-Nitrovinyl)-1H-pyrazole
The initial step involves a Henry reaction (nitroaldol condensation) between 1H-pyrazole-4-carbaldehyde and nitromethane. This reaction is a classic and reliable method for forming a carbon-carbon bond and introducing the nitro group, which can be subsequently reduced to the amine. However, for our final reductive amination step, we need an aldehyde. A more direct route to the required pyrazole-4-acetaldehyde can be challenging due to the aldehyde's potential instability. Therefore, a common and robust strategy involves creating a precursor that can be readily converted to the amine. We will proceed with a well-established route: creating the primary amine precursor first, followed by N-methylation.
Revised Strategy:
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Synthesis of 2-(1H-pyrazol-4-yl)ethanamine: This can be achieved by reducing 4-(2-nitroethyl)-1H-pyrazole, which in turn is made from the reduction of 4-(2-nitrovinyl)-1H-pyrazole.
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N-methylation via Reductive Amination: The resulting primary amine is then selectively methylated using formaldehyde.
Step 2: Reductive Amination of 2-(1H-pyrazol-4-yl)ethanamine
This is the final and key step to introduce the N-methyl group. Reductive amination with formaldehyde is a highly efficient method for the monomethylation of primary amines.
Experimental Protocol:
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Dissolution: In a round-bottom flask, dissolve 2-(1H-pyrazol-4-yl)ethanamine (1.0 eq) in a suitable solvent such as methanol or dichloromethane (approx. 0.1 M concentration).
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Addition of Formaldehyde: To the stirred solution, add an aqueous solution of formaldehyde (37 wt. %, 1.1 eq) dropwise at room temperature. The reaction mixture is stirred for 1-2 hours to allow for the formation of the intermediate imine or aminal.
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Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add a mild reducing agent, such as sodium borohydride (NaBH₄, 1.5 eq), portion-wise over 30 minutes. The choice of NaBH₄ is strategic; it is effective for reducing the iminium ion while being less reactive towards the pyrazole ring.
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Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting primary amine is fully consumed.
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Work-up: Once the reaction is complete, quench the excess NaBH₄ by the slow addition of water. Adjust the pH to basic (pH > 10) with aqueous NaOH. Extract the aqueous layer three times with an organic solvent like dichloromethane or ethyl acetate.
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure N-methyl-2-(1H-pyrazol-4-yl)ethanamine.
Caption: Experimental workflow for the synthesis of the target molecule.
Section 3: Comprehensive Characterization
Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A combination of spectroscopic and chromatographic techniques provides a self-validating system of analysis.
Caption: Workflow for the comprehensive characterization of the final product.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structural elucidation of organic molecules.[7]
Protocol:
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Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
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Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.
Expected Spectroscopic Data:
| ¹H NMR Data (Predicted) | |
| Proton Assignment | Expected Chemical Shift (δ, ppm) & Multiplicity |
| H3/H5 (Pyrazole Ring) | ~7.5 (s, 2H) |
| CH₂ (Ethyl Chain, adjacent to pyrazole) | ~2.8 (t, 2H) |
| CH₂ (Ethyl Chain, adjacent to N) | ~2.7 (t, 2H) |
| N-CH₃ (Methyl Group) | ~2.4 (s, 3H) |
| NH (Amine) | ~1.5-2.5 (br s, 1H) |
| NH (Pyrazole) | >10.0 (br s, 1H) |
| ¹³C NMR Data (Predicted) | |
| Carbon Assignment | Expected Chemical Shift (δ, ppm) |
| C3/C5 (Pyrazole Ring) | ~135 |
| C4 (Pyrazole Ring) | ~115 |
| CH₂ (Ethyl Chain, adjacent to N) | ~52 |
| N-CH₃ (Methyl Group) | ~36 |
| CH₂ (Ethyl Chain, adjacent to pyrazole) | ~25 |
Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the synthesized compound.
Protocol:
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Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent like methanol or acetonitrile.
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Analysis: Use an Electrospray Ionization (ESI) source coupled to a mass analyzer (e.g., TOF or Quadrupole).
Expected Data:
| Parameter | Value |
| Molecular Formula | C₇H₁₃N₃ |
| Molecular Weight | 139.198 g/mol |
| Expected Ion (ESI+) | [M+H]⁺ |
| Calculated m/z | 140.1182 |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the presence of key functional groups.
Protocol:
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Sample Preparation: The analysis can be performed on a neat sample using a diamond ATR accessory or as a KBr pellet.
Expected Data:
| Wavenumber (cm⁻¹) | Vibration Type | Intensity |
| 3200-3400 | N-H Stretch (Pyrazole & Amine) | Medium, Broad |
| 2850-3100 | C-H Stretch (Aromatic & Aliphatic) | Medium-Strong |
| ~1550 | C=N Stretch (Pyrazole Ring) | Medium |
| ~1450 | C=C Stretch (Pyrazole Ring) | Medium |
High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for assessing the purity of the final compound.[8][9]
Protocol:
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System: A reverse-phase HPLC system with a PDA or UV detector.
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Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of water (with 0.1% TFA or formic acid) and acetonitrile.
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Flow Rate: 1.0 mL/min.
-
Detection: Monitor at a wavelength where the pyrazole ring absorbs, typically around 210-220 nm.
Data Interpretation: A pure sample should exhibit a single major peak in the chromatogram. The purity can be calculated based on the area percentage of this peak. The method should demonstrate good linearity, precision, and accuracy over a relevant concentration range.[8]
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ChemInform Abstract: A Simple Synthesis of 4-(2-Aminoethyl)-5-hydroxy-1H-pyrazoles. Wiley Online Library. Available at: [Link]
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Simenel, A. A., et al. (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN. Available at: [Link]
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Sapkota, K. R., et al. (2025). Synthesis, Spectroscopic Characterization, and DFT Study of (E)- N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene). Nepal Journals Online. Available at: [Link]
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Sapkota, K. R., et al. (2025). View of Synthesis, Spectroscopic Characterization, and DFT Study of (E)-N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene). Nepal Journals Online. Available at: [Link]
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